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Compound of Interest

Compound Name: Ethyl acetoacetate sodium salt

Cat. No.: B8258922

An In-depth Technical Guide to the Physical and Chemical Properties of Solid Ethyl
Acetoacetate Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl acetoacetate sodium salt, also known as sodium ethyl acetoacetate or ethyl 3-
oxobutanoate sodium salt, is the sodium enolate of ethyl acetoacetate. It is a versatile
intermediate in organic synthesis, most notably in the acetoacetic ester synthesis for the
creation of substituted ketones and other complex organic molecules.[1][2] This document
provides a comprehensive overview of the core physical and chemical properties of its solid
form, detailed experimental protocols for its synthesis and analysis, and visual diagrams of key
chemical processes. The solid material typically appears as a white to yellow or beige powder,
crystals, or chunks.

Physical and Chemical Properties

The properties of solid ethyl acetoacetate sodium salt are summarized below. Careful
handling and storage are essential, as the compound is sensitive to moisture.[3]

Quantitative Data Summary
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Property Value Citations

Molecular Formula CeHoNaOs3 [415]

Molecular Weight 152.12 g/mol [41[6]
White to yellow to beige solid

Appearance
(powder, crystals, or chunks)

Melting Point 168 °C (with decomposition) [4107118]
90-110% (by perchloric acid

Assay o [6]
titration)

Storage Temperature 2-8°C [6][8]

RYLPINAPVLRJBZ-
INChl Key [6]
FXRZFVDSSA-M

CAS Number 20412-62-8 [6]

Chemical Behavior and Reactivity

Ethyl acetoacetate sodium salt is the conjugate base of ethyl acetoacetate, a classic
example of a compound exhibiting keto-enol tautomerism.[2] The sodium salt exists as the
stable enolate form. Its primary chemical utility stems from the nucleophilic character of the a-
carbon, making it a powerful tool in C-C bond formation.

Key Reactions:

o Alkylation: The most common application is the acetoacetic ester synthesis, where the
enolate anion acts as a nucleophile, attacking alkyl halides (R-X) to form a-substituted
acetoacetic esters.[1][9] This reaction is fundamental for building more complex carbon
skeletons.

» Hydrolysis and Decarboxylation: The resulting substituted acetoacetic esters can be
hydrolyzed and subsequently decarboxylated under acidic or basic conditions to yield methyl
ketones.[9]

Stability and Handling:
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e The salt is stable under normal, dry storage conditions in tightly sealed containers.[3]

e Itis incompatible with moisture, strong acids, bases, and reducing agents.[3][10] Exposure to
moisture will hydrolyze the salt back to ethyl acetoacetate.

e Hazardous decomposition occurs upon heating, which can produce carbon monoxide and
carbon dioxide.[3]

Experimental Protocols

Synthesis of Ethyl Acetoacetate Sodium Salt via Claisen
Condensation

This protocol describes the classic laboratory synthesis from ethyl acetate. The reaction
involves the self-condensation of ethyl acetate in the presence of a strong base, such as
sodium metal or sodium ethoxide, to form the sodium salt of ethyl acetoacetate.[11][12]

Materials:

o Ethyl acetate (anhydrous, alcohol-free)

e Sodium metal, finely sliced or as wire

» Round-bottomed flask

e Reflux condenser

o Heating mantle or water bath

 Inert atmosphere (e.g., Nitrogen or Argon)
Procedure:

e Set up a round-bottomed flask with a reflux condenser under an inert atmosphere. Ensure all
glassware is thoroughly dried.

e Place 5.7 moles of anhydrous ethyl acetate into the flask.[12]
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o Carefully add 2.2 atoms of clean, finely sliced sodium metal to the ethyl acetate.[12]
o Gently warm the mixture using a water bath to initiate the reaction.[12]

e Once the reaction begins, it will proceed vigorously. Cooling may be necessary to control the
rate and prevent loss of material through the condenser.[12]

 After the initial vigorous reaction subsides, heat the mixture on a water bath until all the
sodium has dissolved completely (typically 1.5-2 hours). The resulting mixture is a solution of
ethyl acetoacetate sodium salt.[12]

» For isolation of ethyl acetoacetate (the neutral compound), the reaction mixture is cooled and
acidified (e.g., with 50% acetic acid). The organic layer is then separated, dried, and purified
by fractional distillation under reduced pressure.[12] To obtain the solid sodium salt, the
solvent would be removed under vacuum, though it is often used in situ for subsequent
reactions.

Characterization by Perchloric Acid Titration

This method is used to determine the purity (assay) of the ethyl acetoacetate sodium salt.

Principle: The basicity of the enolate is titrated with a strong acid (perchloric acid) in a non-
aqueous solvent.

Procedure (General Outline):

» Dissolve a precisely weighed amount of the ethyl acetoacetate sodium salt sample in a
suitable anhydrous solvent (e.g., glacial acetic acid).

e Add a crystal violet indicator.

« Titrate the solution with a standardized solution of perchloric acid in acetic acid until the
endpoint is reached, indicated by a color change from violet to blue-green.

o Calculate the purity based on the volume of titrant used.

Visualizations
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Synthesis Workflow: Claisen Condensation

Synthesis of Ethyl Acetoacetate Sodium Salt
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Caption: Workflow for the Claisen condensation synthesis of ethyl acetoacetate sodium salt.
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Acetoacetic Ester Synthesis Workflow

Acetoacetic Ester Synthesis using the Sodium Salt
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Caption: Logical workflow of the acetoacetic ester synthesis starting from the sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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